Cas no 245079-25-8 (3,4-Pyridinedicarbonitrile,2-iodo-6-phenyl-)

• Product Name: 3,4-Pyridinedicarbonitrile,2-iodo-6-phenyl-
• CAS No: 245079-25-8
• MF: C₁₃H₆IN₃
• MW: 331.111314296722
• CID: 245920
• PubChem ID: 45123386
• Update Time: 2025-04-19

3,4-Pyridinedicarbonitrile,2-iodo-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarbonitrile,2-iodo-6-phenyl-
• 245079-25-8

• Inchi： 1S/C13H6IN3/c14-13-11(8-16)10(7-15)6-12(17-13)9-4-2-1-3-5-9/h1-6H
• InChI Key： HRGFXHOYIKEAQN-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C#N)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 330.96064g/mol
• Monoisotopic Mass: 330.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.5Ų